Cas no 1804076-76-3 (2-Bromo-4-(3-chloropropanoyl)benzaldehyde)

• Product Name: 2-Bromo-4-(3-chloropropanoyl)benzaldehyde
• CAS No: 1804076-76-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4792841
• Update Time: 2023-08-17

2-Bromo-4-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-chloropropanoyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c11-9-5-7(10(14)3-4-12)1-2-8(9)6-13/h1-2,5-6H,3-4H2
• InChI Key： YZJMZIZQKFXFHT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1